Cas no 2228183-97-7 (1-(3-methoxy-1,2-oxazol-5-yl)prop-2-en-1-one)

• Product Name: 1-(3-methoxy-1,2-oxazol-5-yl)prop-2-en-1-one
• CAS No: 2228183-97-7
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 6040538
• PubChem ID: 165648472
• Update Time: 2025-05-22

1-(3-methoxy-1,2-oxazol-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-1,2-oxazol-5-yl)prop-2-en-1-one
• 2228183-97-7
• EN300-1729584

• Inchi： 1S/C7H7NO3/c1-3-5(9)6-4-7(10-2)8-11-6/h3-4H,1H2,2H3
• InChI Key： NPPQBCPAWNLVKA-UHFFFAOYSA-N
• SMILES： O1C(C(C=C)=O)=CC(=N1)OC

Computed Properties

• Exact Mass: 153.042593085g/mol
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-(3-methoxy-1,2-oxazol-5-yl)prop-2-en-1-one

Recent Advances in the Study of 1-(3-methoxy-1,2-oxazol-5-yl)prop-2-en-1-one (CAS: 2228183-97-7)

The compound 1-(3-methoxy-1,2-oxazol-5-yl)prop-2-en-1-one (CAS: 2228183-97-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This brief aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate.

Recent studies have highlighted the versatility of 1-(3-methoxy-1,2-oxazol-5-yl)prop-2-en-1-one as a key intermediate in the synthesis of various bioactive molecules. Its oxazole ring, coupled with the reactive α,β-unsaturated ketone moiety, makes it a valuable scaffold for designing novel inhibitors targeting enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of specific protein kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its role as a kinase inhibitor, this compound has also been investigated for its antimicrobial properties. Research conducted by a team at the University of Cambridge in 2024 revealed that derivatives of 1-(3-methoxy-1,2-oxazol-5-yl)prop-2-en-1-one exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Another area of interest is the compound's potential application in cancer therapy. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that 1-(3-methoxy-1,2-oxazol-5-yl)prop-2-en-1-one derivatives could selectively inhibit the proliferation of certain cancer cell lines, particularly those with overexpression of the epidermal growth factor receptor (EGFR). The researchers noted that the compound's ability to form covalent bonds with cysteine residues in the EGFR active site contributed to its inhibitory effects.

Despite these promising findings, challenges remain in the development of 1-(3-methoxy-1,2-oxazol-5-yl)prop-2-en-1-one-based therapeutics. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through further structural optimization. Current research efforts are focused on modifying the compound's scaffold to improve its pharmacokinetic properties while maintaining its biological activity.

In conclusion, 1-(3-methoxy-1,2-oxazol-5-yl)prop-2-en-1-one represents a promising chemical entity with diverse therapeutic potential. Its unique structural features enable interactions with multiple biological targets, making it a valuable tool for drug discovery. Future research should focus on elucidating its mechanism of action in greater detail and exploring its potential in combination therapies. As the field progresses, this compound may serve as a foundation for developing novel treatments for various diseases, including inflammatory disorders, infections, and cancer.